Cas no 628331-67-9 (ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate)

Ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate is a pyrazole derivative with notable applications in organic synthesis and pharmaceutical intermediates. Its structural features, including the hydroxyl and ester functional groups, enhance reactivity, making it a versatile building block for heterocyclic compounds. The compound exhibits stability under standard conditions, facilitating handling and storage. Its synthetic utility is further underscored by its compatibility with various coupling and condensation reactions, enabling the preparation of complex molecular frameworks. The presence of the methyl group at the pyrazole nitrogen improves solubility in common organic solvents, aiding in reaction optimization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules.

ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate structure

628331-67-9 structure

Product Name:ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate

CAS No:628331-67-9

MF:C₈H₁₂N₂O₃

MW:184.192481994629

MDL:MFCD30498941

CID:1640242

Update Time:2025-10-17

ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-acetic acid, 5-hydroxy-1-methyl-, ethyl ester
- ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate
- MDL： MFCD30498941
- Inchi： 1S/C8H12N2O3/c1-3-13-7(11)4-6-5-9-10(2)8(6)12/h5,12H,3-4H2,1-2H3
- InChI Key： HMBXPVQYZVCFPA-UHFFFAOYSA-N
- SMILES： N1(C)C(O)=C(CC(OCC)=O)C=N1

Computed Properties

Exact Mass: 184.08486

Experimental Properties

Density: 1.24±0.1 g/cm3(Predicted)
Boiling Point: 311.5±27.0 °C(Predicted)
PSA: 64.35
pka: 8.77±0.50(Predicted)

ethyl 2-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)acetate Pricemore >>

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